2-{[5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-[(5-ethyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C17H16F3N5O2S/c1-2-14-22-23-16(25(14)24-9-3-4-10-24)28-11-15(26)21-12-5-7-13(8-6-12)27-17(18,19)20/h3-10H,2,11H2,1H3,(H,21,26)
• InChI Key: QCRRUZIAKPONCH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1N2C=CC=C2)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C17H16F3N5O2S
• Molecular Weight: 411.4 g/mol
• CAS No.: 896293-80-4

Description

2-{[5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C17H16F3N5O2S and its molecular weight is 411.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Screening

Compounds with the 1,2,4-triazole moiety have been synthesized and evaluated for their antimicrobial properties. For example, a series of derivatives incorporating the triazole ring system demonstrated significant in vitro antibacterial, antifungal, and anti-tuberculosis activity. The structural features of these compounds, including their triazole and sulfanyl groups, contribute to their biological activity, suggesting a potential research avenue for the compound (Mahyavanshi, Parmar, & Mahato, 2011).

Pharmaceutical Development

The structural features found in 2-{[5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide, such as the triazole ring, have been utilized in the design and synthesis of compounds with pharmaceutical relevance. For instance, compounds bearing the triazole ring and sulfanyl groups have shown promise as glutaminase inhibitors, with implications for cancer therapy. Such studies underscore the potential of the compound for development into therapeutic agents (Shukla et al., 2012).

Antioxidant Activity

Research into the synthesis and characterization of pyrazole-acetamide derivatives has revealed compounds with significant antioxidant activity. These studies suggest that incorporating specific functional groups, such as the acetamide linkage, can enhance the antioxidant properties of a compound. This insight may direct research into the antioxidant potential of this compound (Chkirate et al., 2019).